Cas no 680603-81-0 (2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline)

• Product name: 2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 680603-81-0
• MF: C₃₂H₃₁NO₅
• MW: 509.592249155045
• CID: 6174526
• PubChem ID: 4198108

2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
• 2-{[1,1'-biphenyl]-4-carbonyl}-6,7-dimethoxy-1-[(4-methoxyphenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
• AKOS024580980
• [1,1'-biphenyl]-4-yl(6,7-dimethoxy-1-((4-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• [6,7-dimethoxy-1-[(4-methoxyphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-(4-phenylphenyl)methanone
• F0535-0185
• Oprea1_375204
• 680603-81-0

• Inchi： 1S/C32H31NO5/c1-35-26-13-15-27(16-14-26)38-21-29-28-20-31(37-3)30(36-2)19-25(28)17-18-33(29)32(34)24-11-9-23(10-12-24)22-7-5-4-6-8-22/h4-16,19-20,29H,17-18,21H2,1-3H3
• InChI Key： BITNZYJHMJAEDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1C2C=C(C(=CC=2CCN1C(C1C=CC(C2C=CC=CC=2)=CC=1)=O)OC)OC

Computed Properties

• Exact Mass: 509.22022309g/mol
• Monoisotopic Mass: 509.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 57.2Ų

Additional information on 2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline

2-{1,1'-Biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

2-{1,1'-Biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline, with the CAS number 680603-81-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a tetrahydroisoquinoline backbone substituted with a biphenyl carbonyl group and multiple methoxy functionalities. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of carefully designed organic reactions. Recent advancements in asymmetric catalysis and stereochemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the biphenyl moiety. Furthermore, the introduction of methoxy groups through nucleophilic aromatic substitution has been refined to enhance regioselectivity and minimize side reactions.

From a pharmacological perspective, this compound exhibits promising activity in several therapeutic areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways such as COX-2 and NF-kB. Additionally, it has shown selective inhibition of certain kinases associated with cancer progression. Recent research published in Nature Communications highlights its ability to induce apoptosis in melanoma cells by targeting the MAPK/ERK signaling pathway.

The structural complexity of 2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline makes it an attractive candidate for further drug development. Its ability to interact with multiple biological targets suggests a potential for multitarget therapy. Moreover, the presence of electron-withdrawing groups like the biphenyl carbonyl and methoxy substituents enhances its solubility and bioavailability.

In terms of applications beyond pharmacology, this compound has also been explored for its role in materials science. Its rigid structure and conjugated system make it a suitable candidate for organic electronics. Researchers at Stanford University have investigated its potential as an electron transport layer in perovskite solar cells. Initial results indicate improved charge transport properties compared to conventional materials.

Despite its promising properties, further studies are required to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are focusing on optimizing dosing regimens and evaluating long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 2-{1,1'-biphenyl-4-carbonyl}-6,7-dimethoxy-1-(4-methoxyphenoxy)methyl-1,2,3,4-tetrahydroisoquinoline represents a significant advancement in modern organic chemistry. Its versatile structure and diverse biological activities position it as a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make a substantial impact across multiple scientific disciplines.